Cas no 5446-02-6 (Methyl 4-methoxysalicylate)

• Product Name: Methyl 4-methoxysalicylate
• CAS No: 5446-02-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00008424
• CID: 45893
• PubChem ID: 79523
• Update Time: 2025-05-25

Methyl 4-methoxysalicylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-4-methoxybenzoate
• 2-HYDROXY-4-METHOXY-BENZOIC ACID METHYL ESTER
• Methyl 4-methoxysalicylate
• 2-Hydroxy-4-methoxybenzoic Acid Methyl Ester
• 4-Methoxysalicylic Acid Methyl Ester
• Methyl 2-Hydroxy-p-anisate
• Methyl-4-methoxysalicylate
• Benzoic acid, 2-hydroxy-4-methoxy-, methyl ester
• ZICRWXFGZCVTBZ-UHFFFAOYSA-N
• KSC494A7P
• 2-methoxycarbonyl-5-methoxyphen
• M1797
• Methyl 4-methoxysalicylate, 98%
• DTXSID00202860
• 2R86H93L9U
• AC-23898
• 5446-02-6
• AMY18269
• 2-methoxycarbonyl-5-methoxyphenol
• methyl 4-methoxy-2-hydroxybenzoate
• MFCD00008424
• methyl 4-methoxy-2-oxidanyl-benzoate
• SY008082
• NSC 17154
• EINECS 226-657-5
• Methyl 4-methoxy salicylate
• FT-0635717
• 2,4-Cyclohexadien-1-one, 6-(hydroxymethoxymethylene)-3-methoxy-, (6E)-
• CS-W009087
• Z24769843
• NSC17154
• p-Anisic acid, 2-hydroxy-, methyl ester
• NSC-17154
• PS-6101
• A830195
• CHEMBL502178
• methyl 2-hydroxy-4-methoxy-benzoate
• Methyl 2-hydroxy-4-methoxybenzoate #
• methyl 4-methoxy,2-hydroxybenzoate
• EN300-15505
• InChI=1/C9H10O4/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5,10H,1-2H
• AKOS000121550
• W-105622
• Methyl2-hydroxy-4-methoxybenzoate
• NS00044939
• (6E)-6-(Hydroxymethoxymethylene)-3-methoxy-2,4-cyclohexadien-1-one
• SCHEMBL294143
• Methyl 4-methoxysalicylate,99%
• Methyl 4-methoxysalicylate;
• 2-Hydroxy-4-methoxybenzoic Acid Methyl Ester; 2-Hydroxy-p-anisic Acid Methyl Ester; Methyl 2-Hydroxy-4-methoxybenzoate; Methyl 4-Methoxy-2-hydroxybenzoate; NSC 17154
• STK279065
• DB-007687
• A10288

• MDL： MFCD00008424
• Inchi： 1S/C9H10O4/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5,10H,1-2H3
• InChI Key： ZICRWXFGZCVTBZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=C(C=1)O
• BRN： 2691644

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Not determined
• Density: 1.1634 (rough estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 134°C/7mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4600 (estimate)
• Water Partition Coefficient: Soluble in acetone. Insoluble in water.
• PSA: 55.76000
• LogP: 1.18740
• Solubility: Not determined

Methyl 4-methoxysalicylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-methoxysalicylate

Comprehensive Overview of Methyl 4-methoxysalicylate (CAS No. 5446-02-6): Properties, Applications, and Industry Insights

Methyl 4-methoxysalicylate (CAS No. 5446-02-6) is an organic ester compound widely recognized for its versatile applications in fragrances, cosmetics, and pharmaceutical intermediates. With the growing demand for sustainable and bio-based ingredients, this compound has garnered significant attention due to its mild odor profile and compatibility with green chemistry principles. Its molecular structure combines a salicylate backbone with a methoxy group, enhancing its stability and functionality in formulations.

In the fragrance industry, Methyl 4-methoxysalicylate is valued for its floral and balsamic notes, often used as a fixative in perfumes and personal care products. Recent trends show a surge in searches for "natural-like fragrance additives" and "non-irritating cosmetic ingredients," aligning with this compound's low allergenic potential. Its CAS No. 5446-02-6 is frequently queried in databases by researchers exploring eco-friendly alternatives to synthetic musks.

From a chemical perspective, the compound's ester linkage and aromatic ring contribute to its hydrolysis resistance, making it suitable for prolonged shelf-life formulations. Analytical studies highlight its UV-absorbing properties, sparking interest in "broad-spectrum stabilizers for sunscreens"—a trending topic in cosmetic science forums. Regulatory compliance is another hot topic; Methyl 4-methoxysalicylate meets REACH and IFRA standards, addressing concerns about "safe synthetic ingredients."

The pharmaceutical sector utilizes 5446-02-6 as a precursor for anti-inflammatory agents, leveraging its salicylate-derived bioactivity. Queries like "salicylate derivatives in drug development" reflect this niche application. Innovations in green synthesis methods for such intermediates are also gaining traction, with patents focusing on catalytic efficiency and waste reduction.

Market analytics reveal increased procurement of Methyl 4-methoxysalicylate by Asian manufacturers, driven by the "clean beauty" movement. SEO data indicates high search volumes for "CAS 5446-02-6 supplier" and "methoxylated salicylate uses," underscoring its commercial relevance. Future research may explore its role in biodegradable polymers, aligning with circular economy goals.